Cas no 941951-39-9 (N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 941951-39-9
• MF: C₂₁H₂₂N₂O₅S₂
• MW: 446.539783000946
• CID: 5880563
• PubChem ID: 18593139
• Update Time: 2025-05-19

N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F3247-0107
• 3-[benzenesulfonyl(methyl)amino]-N-benzyl-4-methoxybenzenesulfonamide
• VU0493140-1
• AKOS024481153
• N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide
• 941951-39-9
• N-benzyl-4-methoxy-3-(N-methylphenylsulfonamido)benzenesulfonamide

• Inchi： 1S/C21H22N2O5S2/c1-23(30(26,27)18-11-7-4-8-12-18)20-15-19(13-14-21(20)28-2)29(24,25)22-16-17-9-5-3-6-10-17/h3-15,22H,16H2,1-2H3
• InChI Key： FNQZIKUMTOJDMJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)C1C(=CC=C(C=1)S(NCC1C=CC=CC=1)(=O)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 446.09701415g/mol
• Monoisotopic Mass: 446.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide

N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide: An Overview of a Promising Compound in Medicinal Chemistry

N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941951-39-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

The structure of N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide is characterized by a benzene ring substituted with a methoxy group at the 4-position and a sulfonamide group at the 3-position. The sulfonamide group is further substituted with a methylbenzene moiety, and the benzyl group is attached to the nitrogen atom of the sulfonamide. This intricate structure imparts specific chemical and biological properties that make it an interesting candidate for drug development.

Recent studies have highlighted the potential of N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area where N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide has shown potential is in cancer therapy. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In addition to its anti-inflammatory and anti-cancer properties, N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide has also been investigated for its anti-microbial activity. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. The compound's ability to disrupt bacterial cell membranes and inhibit bacterial growth has been attributed to its unique structural features.

The pharmacokinetic properties of N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

Toxicity studies have shown that N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide has low toxicity at therapeutic doses. In animal models, no significant adverse effects were observed at doses up to 500 mg/kg, suggesting that it has a wide therapeutic window. However, more comprehensive toxicity studies are required to fully evaluate its safety profile before it can be advanced to clinical trials.

The synthesis of N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide involves several steps, including the preparation of the key intermediates such as 4-methoxyaniline and N-methylbenzenesulfonyl chloride. The final step involves coupling these intermediates using standard synthetic methods such as nucleophilic substitution reactions. The overall yield of the synthesis is moderate, but ongoing efforts are focused on optimizing the synthetic route to improve yield and reduce costs.

In conclusion, N-benzyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941951-39-9) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory, anti-cancer, and anti-microbial properties, combined with favorable pharmacokinetic and toxicity profiles, position it as a valuable addition to the arsenal of therapeutic agents in medicinal chemistry. Further research is warranted to fully explore its potential applications and optimize its use in clinical settings.